Cas no 1261815-83-1 (2-Bromo-4-hydroxymandelic acid)

2-Bromo-4-hydroxymandelic acid structure
1261815-83-1 structure
Product Name:2-Bromo-4-hydroxymandelic acid
CAS No:1261815-83-1
MF:C8H7BrO4
MW:247.042782068253
CID:6625341
Update Time:2024-01-16

2-Bromo-4-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-hydroxymandelic acid
    • Benzeneacetic acid, 2-bromo-α,4-dihydroxy-
    • Inchi: 1S/C8H7BrO4/c9-6-3-4(10)1-2-5(6)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
    • InChI Key: QCUILTNFTLZZOM-UHFFFAOYSA-N
    • SMILES: C1(C(O)C(O)=O)=CC=C(O)C=C1Br

Computed Properties

  • Exact Mass: 245.953
  • Monoisotopic Mass: 245.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • Density: 1.904±0.06 g/cm3(Predicted)
  • Boiling Point: 454.0±40.0 °C(Predicted)
  • pka: 3.36±0.10(Predicted)
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